Cas no 110435-89-7 (1-(2-methoxyethyl)-3-nitrobenzene)

• Product Name: 1-(2-methoxyethyl)-3-nitrobenzene
• CAS No: 110435-89-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1198843
• PubChem ID: 14200683
• Update Time: 2025-04-20

1-(2-methoxyethyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-nitrobenzene
• ACMC-20mddx
• SureCN6674437
• Benzene, 1-(2-methoxyethyl)-3-nitro-
• CTK0D4767
• Methyl-3-nitrophenethylether
• AGN-PC-000OT7
• ACMC-20mddx; SureCN6674437; Benzene, 1-(2-methoxyethyl)-3-nitro-; CTK0D4767; Methyl-3-nitrophenethylether; AGN-PC-000OT7;
• 110435-89-7
• 3-Nitrophenethyl alcohol, methyl ether
• SCHEMBL6674437
• DTXSID10557297

• Inchi： 1S/C9H11NO3/c1-13-6-5-8-3-2-4-9(7-8)10(11)12/h2-4,7H,5-6H2,1H3
• InChI Key： RSPHSWMLOQVDSX-UHFFFAOYSA-N
• SMILES： O(C)CCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų